Cas no 1805051-23-3 (2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine
• CAS No: 1805051-23-3
• MF: C₆H₄F₂N₂O₄
• MW: 206.103768348694
• CID: 4917891
• Update Time: 2025-06-08

2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine

• Inchi： 1S/C6H4F2N2O4/c7-5(8)4-3(11)1-2(10(13)14)6(12)9-4/h1,5,11H,(H,9,12)
• InChI Key： LXPVOXJFIVVNEK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.2
• Topological Polar Surface Area: 95.2

Additional information on 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine

Introduction to 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine (CAS No. 1805051-23-3)

2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine (CAS No. 1805051-23-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridines, which are well-known for their diverse applications in drug discovery and chemical synthesis. The presence of both difluoromethyl and hydroxyl substituents, along with a nitro group, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This substitution pattern has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The hydroxyl groups in 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the nitro group can serve as a handle for further functionalization through reduction or diazotization reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of nitropyridines as scaffolds for drug design. Studies have demonstrated that the electronic properties of the nitro group can influence the binding interactions of small molecules with biological targets. For instance, the electron-withdrawing nature of the nitro group can enhance the binding affinity of 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine to certain enzymes and receptors, making it a valuable building block for novel therapeutic agents.

The synthesis of 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluoromethyl group typically involves halogenation reactions or metal-catalyzed cross-coupling processes. The subsequent functionalization of the pyridine ring with hydroxyl and nitro groups requires careful selection of reagents and catalysts to ensure high yield and purity. Recent research has focused on developing greener synthetic routes that minimize waste and improve atom economy, aligning with sustainable chemistry principles.

In terms of biological activity, preliminary studies on derivatives of 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine have shown promising results in inhibiting certain enzymes associated with inflammatory diseases. The combination of the difluoromethyl, hydroxyl, and nitro groups may confer unique interactions with biological targets, potentially leading to the development of novel therapeutic strategies. Additionally, the compound's ability to undergo further derivatization makes it an attractive candidate for structure-activity relationship (SAR) studies.

The role of computational methods in drug discovery has been instrumental in predicting the biological activity of 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine. Molecular docking simulations have been used to explore its binding interactions with various proteins, providing insights into its potential mechanisms of action. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting experimental validations.

Future directions in the study of 2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine include exploring its role in developing treatments for neurological disorders. The structural motifs present in this compound are similar to those found in known neuroactive agents, suggesting that it may have applications in modulating neurotransmitter systems. Furthermore, investigating its interactions with DNA and RNA could provide insights into its potential use in anticancer therapies.

The compound's stability under various storage conditions is another critical aspect that needs to be addressed. Research has shown that proper handling and storage can significantly impact the longevity and efficacy of nitropyridine derivatives. Developing stable formulations will be essential for practical applications in pharmaceuticals and research settings.

In conclusion,2-(Difluoromethyl)-3,6-dihydroxy-5-nitropyridine (CAS No. 1805051-23-3) represents a fascinating molecule with significant potential in medicinal chemistry. Its unique structural features and reported biological activities make it a valuable candidate for further research and development. As computational methods continue to advance, the exploration of such compounds will likely yield novel therapeutic agents with broad applications in human health.